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Compound Name: Ampelopsin F

Cat. No.: B15594484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ampelopsin F, a naturally occurring stilbenoid, has garnered significant interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the physical and chemical properties of Ampelopsin F (CAS:

151487-08-0), alongside a detailed exploration of its biological activities. This document

summarizes key quantitative data, outlines experimental protocols for its isolation and

biological evaluation, and visualizes associated signaling pathways to facilitate further research

and drug development endeavors.

Chemical and Physical Properties
Ampelopsin F is a polyphenolic compound with the molecular formula C₂₈H₂₂O₆ and a

molecular weight of 454.50 g/mol .[1] It typically presents as a powder.[2] While a specific

experimental melting point is not readily available in the cited literature, its physical state at

room temperature is solid.

Table 1: Physical and Chemical Properties of Ampelopsin F
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Property Value Reference(s)

CAS Number 151487-08-0 [1][3]

Molecular Formula C₂₈H₂₂O₆ [1][2]

Molecular Weight 454.50 g/mol [1]

Physical Description Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[4]

Note: Quantitative solubility data (e.g., in g/L or mg/mL) is not specified in the provided search

results.

Spectroscopic Data
The structural elucidation of Ampelopsin F has been achieved through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed 1H and 13C NMR spectral data with complete peak assignments are crucial for the

unambiguous identification of Ampelopsin F. While the search results indicate the use of NMR

for characterization, specific chemical shifts (δ) and coupling constants (J) were not explicitly

provided.

Mass Spectrometry (MS)
Electrospray Ionization (ESI-MS) is a common technique for determining the molecular weight

and fragmentation pattern of natural products like Ampelopsin F. A detailed analysis of the

ESI-MS/MS spectrum would provide valuable information for its structural confirmation.

UV-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of Ampelopsin F is expected to show characteristic absorption maxima

(λmax) related to its conjugated phenolic structure. These values are important for its
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quantification and for monitoring its purity.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of Ampelopsin F will exhibit characteristic absorption bands

corresponding to its functional groups, such as hydroxyl (-OH) and aromatic (C=C) stretching

vibrations.

Biological Activities and Signaling Pathways
Ampelopsin F has demonstrated a range of biological activities, primarily attributed to its

antioxidant and anti-inflammatory properties. These effects are mediated through its interaction

with various cellular signaling pathways.

Antioxidant Activity
Ampelopsin F exhibits its antioxidant effects by scavenging free radicals, which helps to

mitigate oxidative stress within biological systems.[1] This activity is crucial for protecting

cellular components from damage induced by reactive oxygen species (ROS).[1]

Anti-inflammatory Activity
Ampelopsin F has been shown to attenuate inflammatory responses by inhibiting key

signaling pathways, including the nuclear factor-kappa B (NF-κB) and Janus kinase/signal

transducer and activator of transcription (JAK/STAT) pathways.[2] It has been observed to

reduce the production of pro-inflammatory cytokines such as interleukin (IL)-1β, IL-6, and tumor

necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-induced microglial cells.[2] Furthermore,

it has been reported to modulate the mitogen-activated protein kinase (MAPK) signaling

pathway.[5]

Signaling Pathway Diagrams:
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Figure 1: Ampelopsin F Inhibition of the NF-κB Signaling Pathway.
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Figure 2: Ampelopsin F Inhibition of the JAK2/STAT3 Signaling Pathway.

Antibacterial Activity
Ampelopsin F has also been reported to possess antibacterial properties.[6] The mechanism

of action may involve the disruption of bacterial cell membranes and interference with essential

cellular processes.

Experimental Protocols
Isolation and Purification of Ampelopsin F
A general workflow for the isolation and purification of Ampelopsin F from a plant source like

Ampelopsis brevipedunculata involves the following steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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